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Compound of Interest

Compound Name: NTE-122 dihydrochloride

Cat. No.: B609673

Following a comprehensive search of publicly available scientific literature and databases, no
specific information was found regarding the in vitro activity of a compound designated as
"NTE-122 dihydrochloride."

The search for "NTE-122 dihydrochloride” and related terms did not yield any primary
research articles, technical data sheets, or other documents detailing its biological effects,
mechanism of action, or experimental protocols. The search results did primarily identify
unrelated entities such as:

e GNTI-122: An engineered T-regulatory cell therapy currently under investigation for the
treatment of Type 1 Diabetes.[1][2][3][4][5]

 miR-122: A microRNA that plays a significant role in liver physiology and is being studied in
the context of drug-induced liver injury and as a potential therapeutic target in various
diseases.[6][7][8][9][10]

o Neuropathy Target Esterase (NTE): An enzyme that is implicated in organophosphate-
induced delayed neuropathy.[11]

It is possible that "NTE-122 dihydrochloride" refers to an internal, proprietary compound code
that has not been disclosed in public research, a new chemical entity for which data has not yet
been published, or a misidentified compound name.
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Without access to any data on the in vitro activity of NTE-122 dihydrochloride, it is not
possible to provide the requested in-depth technical guide, including quantitative data tables,
detailed experimental protocols, and visualizations of signaling pathways. Further information
from the requesting entity regarding the origin or context of this compound name would be
necessary to conduct a more targeted and potentially successful search.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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